1-(1-bromoethyl)-4-ethylbenzene
Description
“1-(1-bromoethyl)-4-ethylbenzene” is a chemical compound with the molecular formula C8H9Br . It is also known as α-Methylbenzyl bromide, α-Phenethyl bromide, α-Phenylethyl bromide . It has been employed in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine and as initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization .
Molecular Structure Analysis
The molecular structure of “1-(1-bromoethyl)-4-ethylbenzene” can be represented by the formula C8H9Br . The 3D structure of the compound can be viewed using specific software . The compound has one defined stereocenter .Physical And Chemical Properties Analysis
“1-(1-bromoethyl)-4-ethylbenzene” is a clear yellow to brownish liquid . It has a melting point of -65°C and is soluble in alcohol, ether, and benzene . The compound has a molecular weight of 185.06 g/mol .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-bromoethyl)-4-ethylbenzene involves the alkylation of 4-ethylphenol with 1-bromoethane using a strong base as a catalyst.", "Starting Materials": [ "4-ethylphenol", "1-bromoethane", "potassium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Dissolve 4-ethylphenol in diethyl ether and add potassium hydroxide to the solution.", "Add 1-bromoethane dropwise to the solution while stirring vigorously.", "Heat the mixture under reflux for several hours.", "Allow the mixture to cool and then extract the product with diethyl ether.", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Filter the solution and evaporate the solvent to obtain the desired product, 1-(1-bromoethyl)-4-ethylbenzene." ] } | |
CAS RN |
59770-97-7 |
Product Name |
1-(1-bromoethyl)-4-ethylbenzene |
Molecular Formula |
C10H13Br |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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